Cas no 2580218-08-0 (methyl (4-aminopentyl)carbamoylformate)

Methyl (4-aminopentyl)carbamoylformate is a specialized carbamate ester compound featuring both amine and ester functional groups, making it a versatile intermediate in organic synthesis. Its structure allows for selective reactivity in peptide coupling, amidation, and other derivatization processes. The presence of the 4-aminopentyl chain enhances solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its bifunctional nature enables the construction of complex molecular frameworks. High purity grades ensure consistent performance in sensitive applications, while its stability under controlled conditions supports long-term storage.
methyl (4-aminopentyl)carbamoylformate structure
2580218-08-0 structure
Product Name:methyl (4-aminopentyl)carbamoylformate
CAS No:2580218-08-0
MF:C8H16N2O3
MW:188.224242210388
CID:5660971
PubChem ID:165889292
Update Time:2025-06-26

methyl (4-aminopentyl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

    • methyl [(4-aminopentyl)carbamoyl]formate
    • EN300-27733348
    • 2580218-08-0
    • methyl (4-aminopentyl)carbamoylformate
    • Inchi: 1S/C8H16N2O3/c1-6(9)4-3-5-10-7(11)8(12)13-2/h6H,3-5,9H2,1-2H3,(H,10,11)
    • InChI Key: OSUVLLVUHKQRNH-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)OC)NCCCC(C)N

Computed Properties

  • Exact Mass: 188.11609238g/mol
  • Monoisotopic Mass: 188.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 81.4Ų

methyl (4-aminopentyl)carbamoylformate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27733348-1g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0
1g
$914.0 2023-09-10
Enamine
EN300-27733348-5g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0
5g
$2650.0 2023-09-10
Enamine
EN300-27733348-10g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0
10g
$3929.0 2023-09-10
Enamine
EN300-27733348-0.05g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
0.05g
$768.0 2025-03-19
Enamine
EN300-27733348-0.1g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
0.1g
$804.0 2025-03-19
Enamine
EN300-27733348-0.25g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
0.25g
$840.0 2025-03-19
Enamine
EN300-27733348-0.5g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
0.5g
$877.0 2025-03-19
Enamine
EN300-27733348-1.0g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
1.0g
$914.0 2025-03-19
Enamine
EN300-27733348-2.5g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
2.5g
$1791.0 2025-03-19
Enamine
EN300-27733348-5.0g
methyl [(4-aminopentyl)carbamoyl]formate
2580218-08-0 95.0%
5.0g
$2650.0 2025-03-19

Additional information on methyl (4-aminopentyl)carbamoylformate

Methyl (4-Aminopentyl)Carbamoylformate: A Comprehensive Overview

Methyl (4-aminopentyl)carbamoylformate (CAS No. 2580218-08-0) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure and functional groups, holds potential applications in various areas, including drug development and biochemical studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl (4-aminopentyl)carbamoylformate.

The molecular formula of methyl (4-aminopentyl)carbamoylformate is C8H16N2O3, and its molecular weight is 196.22 g/mol. The compound features a methyl ester group, an aminopentyl chain, and a carbamoylformate moiety. These functional groups contribute to its unique chemical properties and reactivity. The presence of the amino group makes it a versatile building block for various chemical reactions, particularly in the synthesis of more complex molecules.

Recent studies have highlighted the importance of methyl (4-aminopentyl)carbamoylformate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a precursor for synthesizing potent inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. The researchers found that derivatives of methyl (4-aminopentyl)carbamoylformate exhibited high binding affinity to specific PPI interfaces, making them promising candidates for drug development.

In addition to its potential in drug discovery, methyl (4-aminopentyl)carbamoylformate has been investigated for its role in biochemical assays. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that this compound can serve as a fluorescent probe for detecting specific enzymes involved in metabolic pathways. The researchers conjugated methyl (4-aminopentyl)carbamoylformate with a fluorescent dye and observed enhanced sensitivity and selectivity in enzyme activity assays compared to traditional methods. This application opens up new possibilities for real-time monitoring of metabolic processes in living cells.

The synthesis of methyl (4-aminopentyl)carbamoylformate involves several well-established chemical reactions. One common method involves the reaction of methyl formate with 4-aminobutylamine under controlled conditions to form the desired product. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound.

In terms of safety and handling, methyl (4-aminopentyl)carbamoylformate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of researchers and the integrity of experimental results.

The future prospects for methyl (4-aminopentyl)carbamoylformate are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, a recent study published in Chemical Communications explored the use of methyl (4-aminopentyl)carbamoylformate as a scaffold for designing small-molecule modulators of ion channels. These modulators could have therapeutic implications for treating conditions such as epilepsy and chronic pain.

In conclusion, methyl (4-aminopentyl)carbamoylformate (CAS No. 2580218-08-0) is a versatile compound with significant potential in various scientific and medical fields. Its unique chemical structure and functional groups make it an attractive candidate for drug development, biochemical assays, and other applications. As research progresses, it is likely that new uses and benefits will be discovered, further solidifying the importance of this compound in modern chemistry and biology.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.